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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B7763240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and use

of (+-)-methionine solutions in a research setting. (+-)-Methionine, a racemic mixture of the

essential amino acid, is a critical component in various biological studies, ranging from cell

culture to animal models. Proper formulation and handling are crucial for obtaining reliable and

reproducible experimental results.

Physicochemical Properties and Solubility
Understanding the fundamental properties of (+-)-methionine is the first step in preparing

stable and effective solutions.

Table 1: Physicochemical Properties of (+-)-Methionine
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Property Value

Molecular Formula C₅H₁₁NO₂S[1][2]

Molecular Weight 149.21 g/mol [1]

Appearance White or light tan crystalline powder[1]

Melting Point 281 °C (decomposes)[3]

pKa (Carboxyl) 2.28

pKa (Amino) 9.21

Solubility
The solubility of (+-)-methionine is influenced by temperature and pH. It is sparingly soluble in

water under neutral conditions, but its solubility increases in acidic or basic solutions due to the

ionization of its carboxyl and amino groups.

Table 2: Solubility of (+-)-Methionine in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)

20 4.8

25 ~5.0

30 5.8

40 7.5

50 9.7

Table 3: Solubility of dl-Methionine in Water at Different pH Values (at 29°C - 69°C)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.solubilityofthings.com/2-acetamido-4-methylsulfanyl-butanoic-acid
https://en.wikipedia.org/wiki/Methionine
https://www.solubilityofthings.com/2-acetamido-4-methylsulfanyl-butanoic-acid
https://www.solubilityofthings.com/2-acetamido-4-methylsulfanyl-butanoic-acid
https://www.sigmaaldrich.com/TW/zh/product/sigma/m5308
https://www.benchchem.com/product/b7763240?utm_src=pdf-body
https://www.benchchem.com/product/b7763240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Mole Fraction Solubility (x 10³)

1.2 15 - 35

2.2 10 - 25

3.5 5 - 15

5.6 (isoelectric point) 3 - 10 (minimum solubility)

7.0 5 - 15

9.0 10 - 25

10.0 15 - 35

Data adapted from a study on the temperature and pH-dependent solubility of dl-methionine.

Preparation of Stock Solutions
For most research applications, a concentrated stock solution of (+-)-methionine is prepared

and then diluted to the desired final concentration.

Protocol 1: Preparation of a 100 mM (+-)-Methionine
Stock Solution in Water
Materials:

(+-)-Methionine powder

Sterile, deionized, or distilled water

Sterile container (e.g., Falcon tube or glass bottle)

Magnetic stirrer and stir bar (optional)

0.22 µm sterile filter

Procedure:
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Weigh out 1.492 g of (+-)-methionine powder for every 100 mL of stock solution desired.

Add the powder to a sterile container.

Add approximately 80% of the final volume of sterile water.

If necessary, gently heat the solution (up to 50°C) and/or use a magnetic stirrer to aid

dissolution. Do not boil.

Once fully dissolved, allow the solution to cool to room temperature.

Bring the solution to the final desired volume with sterile water.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile

container.

Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C is

recommended.

Stability and Storage
Methionine in solution can be susceptible to oxidation, particularly at the sulfur atom, forming

methionine sulfoxide and subsequently methionine sulfone. This oxidation can be accelerated

by exposure to light, high temperatures, and certain metal ions.

Table 4: Stability and Recommended Storage of (+-)-Methionine Solutions

Storage Condition Recommended Duration Notes

2-8°C
Up to 5 years for stock

solutions
Protect from light.

-20°C > 1 year

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.

Room Temperature
Short-term use (days to

weeks)

Prone to oxidation, especially if

exposed to light.
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Applications in Cell Culture
Methionine is an essential amino acid for cell growth and is a standard component of most cell

culture media. In some experimental setups, it is necessary to use methionine-free media or to

supplement with specific concentrations or isotopic forms of methionine.

Protocol 2: Preparation of Methionine-Free Cell Culture
Medium
Materials:

Methionine-free basal medium powder (e.g., DMEM, RPMI-1640)

Sterile, cell culture grade water

Sodium bicarbonate

Other required supplements (e.g., L-glutamine, penicillin-streptomycin)

Dialyzed Fetal Bovine Serum (dFBS) (to avoid introducing unlabeled methionine)

0.22 µm sterile filter unit

Procedure:

Following the manufacturer's instructions, dissolve the methionine-free basal medium

powder in sterile water.

Add the required amount of sodium bicarbonate and other supplements, excluding

methionine.

Adjust the pH to the recommended level for the specific medium.

Bring the medium to the final volume with sterile water.

Sterilize the medium by filtering through a 0.22 µm filter unit.

Aseptically add dialyzed FBS to the desired final concentration (typically 10%).
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This methionine-free medium can now be supplemented with a sterile stock solution of (+-)-
methionine to achieve the desired experimental concentration.

Table 5: Typical Concentrations of L-Methionine in Common Cell Culture Media

Medium
L-Methionine
Concentration (mg/L)

L-Methionine
Concentration (mM)

DMEM 30 0.2

RPMI-1640 15 0.1

MEM 15 0.1

F-12 4.48 0.03

Note: For (+-)-methionine, the concentration of the L-enantiomer will be half of the total

concentration.

Workflow for SILAC (Stable Isotope Labeling by Amino
acids in Cell Culture) using L-Methionine-d8

Medium Preparation Cell Culture

Experiment & Analysis

Prepare 'Light' Medium
(with unlabeled Methionine)

Culture control cells
in 'Light' Medium

Prepare 'Heavy' Medium
(with L-Methionine-d8)

Culture experimental cells
in 'Heavy' Medium

Perform Experiment
(e.g., drug treatment)

Adapt cells for at least
5-6 cell doublings

Harvest and combine
cell populations

Cell Lysis and
Protein Digestion

Mass Spectrometry
Analysis

Quantify Protein Expression
(Heavy/Light Ratios)

Click to download full resolution via product page

Workflow for a typical SILAC experiment using labeled methionine.

Applications in Animal Studies
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(+-)-Methionine is frequently used in animal studies to investigate its effects on metabolism,

aging, and various disease models. Administration is typically through dietary supplementation

or oral gavage.

Protocol 3: Preparation of (+-)-Methionine for Oral
Gavage in Rodents
Materials:

(+-)-Methionine powder

Vehicle (e.g., sterile water, 0.5% carboxymethylcellulose)

Sterile container

Homogenizer or sonicator (optional)

Gavage needles appropriate for the animal size

Procedure:

Calculate the required amount of (+-)-methionine based on the desired dose (mg/kg) and

the body weight of the animals.

Weigh the (+-)-methionine powder and place it in a sterile container.

Add the vehicle to the desired final concentration. For suspension formulations, ensure the

concentration does not exceed the practical limits for administration.

Mix thoroughly. For suspensions, use a homogenizer or sonicator to ensure a uniform

particle size.

Administer the solution or suspension to the animals using appropriate oral gavage

techniques.

Table 6: Examples of (+-)-Methionine Dosages in Rodent Studies
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Animal Dosage Research Area Reference

Rats

0.17% of diet

(restricted) vs. 0.86%

(control)

Longevity

Mice

0.17% of diet

(restricted) vs. 0.86%

(control)

Cognition, Healthy

Aging

Mice
2% added to solid

food

Hyperhomocysteinemi

a

Mice
1700 mg/kg (oral

gavage)
Learning and Memory

Mice
Diets containing

0.528% to 5.72%

Bipolar disorder-like

behavior

Experimental Workflow for an In Vivo Study
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Animal Acclimatization

Randomization into
Control and Treatment Groups

Daily Administration
(e.g., Oral Gavage)

Preparation of (+-)-Methionine
Solution/Suspension

Monitor Body Weight,
Food Intake, and Clinical Signs

Endpoint Assays
(e.g., Behavioral Tests,

Blood/Tissue Collection)

Biochemical and
Statistical Analysis

Click to download full resolution via product page

General workflow for an in vivo study involving methionine administration.

Analytical Quantification
Accurate quantification of methionine in biological samples or prepared solutions is often

necessary. High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS)

are the most common methods.

Protocol 4: General Steps for Methionine Quantification
by HPLC
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Sample Preparation: Deproteinize biological samples (e.g., plasma, serum) using an acid

like trichloroacetic acid, followed by centrifugation.

Derivatization: React the primary amine of methionine with a derivatizing agent to make it

detectable by UV or fluorescence. Common agents include o-phthalaldehyde (OPA) or

phenylisothiocyanate (PITC).

Chromatographic Separation: Inject the derivatized sample onto a reverse-phase HPLC

column (e.g., C18).

Elution: Use a suitable mobile phase gradient (often a mixture of an aqueous buffer and an

organic solvent like acetonitrile or methanol) to separate methionine from other amino acids.

Detection: Detect the derivatized methionine using a UV or fluorescence detector.

Quantification: Calculate the concentration based on a standard curve generated from

known concentrations of methionine.

Table 7: Comparison of HPLC Methods for Methionine Quantification

Parameter
Method 1 (OPA
Derivatization)

Method 2 (PITC
Derivatization)

Derivatizing Agent o-phthalaldehyde (OPA) Phenylisothiocyanate (PITC)

Detection Fluorescence UV

Column Supelcosil LC-18-DB X-terra MS C18

Elution Time ~15 minutes ~15 minutes

Limit of Detection 0.5 µmol/L 3.6 pmol/mL

Mass Spectrometry-Based Quantification
Mass spectrometry offers high sensitivity and specificity for methionine quantification, and it is

particularly useful for distinguishing between oxidized and unoxidized forms.

Methionine Signaling Pathways
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Methionine metabolism is intricately linked to key cellular signaling pathways. An excess or

deficiency of methionine can significantly impact cell growth, proliferation, and stress

responses.

Methionine Metabolism and its Influence on Cellular
Processes
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Key metabolic pathways and cellular processes involving methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. solubilityofthings.com [solubilityofthings.com]

2. Methionine - Wikipedia [en.wikipedia.org]

3. 99.0-101.0%, suitable for cell culture, BioXtra, non-animal source | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. [Formulation of (+-)-Methionine Solutions for Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7763240#formulation-of-methionine-solutions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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